Cas no 13780-06-8 (Calcium nitrite)

• Product Name: Calcium nitrite
• CAS No: 13780-06-8
• MF: CaN₂O₄
• MW: 132.088998794556
• MDL: MFCD00049399
• CID: 49484
• Update Time: 2026-05-14

Calcium nitrite Chemical and Physical Properties

Names and Identifiers

• Calcium nitrite
• calcium,dinitrite
• Nitrous acid, calcium salt
• Nitrous acid, calcium salt (2:1)
• Daraset
• calcium nitrite solution
• CALCIUM NITRITE ANHYDROUS
• CalciumNitriteCa(NO3)2*4H2O
• Calcium dinitrite
• Nitrousacid,calciumsalt
• CalciuM nitrite solution 30 wt. % in H2O
• CALCIUM NITRITE, 30 WT. % SOLUTION IN WA TER

• MDL： MFCD00049399
• Inchi： 1S/Ca.2HNO2/c;2*2-1-3/h;2*(H,2,3)/q+2;;/p-2
• InChI Key： AONJRPXZCVADKF-UHFFFAOYSA-L
• SMILES： [Ca+2].N(=O)[O-].N(=O)[O-]

Computed Properties

• Exact Mass: 131.94800
• Monoisotopic Mass: 131.948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 7.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 105A^2

Experimental Properties

• Color/Form: Colorless or yellowish crystals with deliquescence. [1]
• Density: 2.23
• Melting Point: 390
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.3946
• PSA: 104.98000
• LogP: 0.50120
• Solubility: Soluble in water, slightly soluble in ethanol. [4]
• Merck: 13,1688
• Color/Form: 30 wt. % in H2O

Calcium nitrite Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23-S24/25
• Storage Condition：Keep it tightly closed.
• Safety Term：S23;S24/25